Cas no 2648921-72-4 ((2S,3R)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: (2S,3R)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2648921-72-4
• MF: C₃₂H₃₆N₂O₆
• MW: 544.638049125671
• CID: 6037253
• PubChem ID: 165817468
• Update Time: 2025-05-19

(2S,3R)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• 2648921-72-4
• EN300-1537442
• (2S,3R)-3-(benzyloxy)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid

• Inchi： 1S/C32H36N2O6/c1-21(16-17-29(35)34-30(31(36)37)22(2)39-19-23-10-4-3-5-11-23)18-33-32(38)40-20-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,21-22,28,30H,16-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21?,22-,30+/m1/s1
• InChI Key： PLGKMBDNNXBKBO-MIJRSFKNSA-N
• SMILES： O(C(NCC(C)CCC(N[C@H](C(=O)O)[C@@H](C)OCC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 544.25733687g/mol
• Monoisotopic Mass: 544.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 14
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

The Comprehensive Overview of (2S,3R)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic Acid (CAS No. 2648921-72-4)

The compound (2S,3R)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid, identified by the CAS registry number 2648921-72-4, represents a complex organic molecule with significant potential in the fields of drug delivery systems and advanced biomaterials. This compound is characterized by its intricate stereochemistry and functional groups, including a benzyloxy moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and a methyl-substituted pentanamide chain. These features make it a versatile building block for various applications in medicinal chemistry and materials science.

Recent advancements in chemical synthesis have enabled the precise construction of such molecules with high stereoselectivity. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the amide functionality during the molecule's assembly. This has been extensively explored in recent studies focusing on peptide-based drug delivery systems. The benzyloxy group further enhances the molecule's stability under physiological conditions, making it an ideal candidate for targeted drug delivery applications.

Moreover, the presence of a methyl group at the fourth position of the pentanamide chain introduces steric hindrance, which can influence the molecule's solubility and bioavailability. This aspect has been highlighted in several recent publications examining the relationship between molecular structure and pharmacokinetic properties. Researchers have demonstrated that such modifications can significantly improve the compound's ability to cross cellular membranes, thereby enhancing its therapeutic efficacy.

The stereochemistry of this compound—specifically its (2S,3R) configuration—is critical for its biological activity. Stereoisomers often exhibit vastly different pharmacological profiles due to their interactions with target proteins or enzymes. Recent studies have utilized computational modeling techniques to predict and optimize the stereochemical outcomes of similar molecules, ensuring that compounds like this one are tailored for maximum efficacy and minimal toxicity.

In terms of applications, this compound has shown promise as a precursor for more complex biomolecules, such as bioconjugates and polymeric drug carriers. Its ability to form stable amide bonds with other functional groups makes it an invaluable tool in constructing multi-functional platforms for drug delivery. Additionally, its compatibility with various chemical modification techniques allows for further customization to meet specific therapeutic needs.

From an environmental standpoint, researchers have also investigated the biodegradability of compounds like this one. Understanding their persistence in natural environments is crucial for ensuring sustainable practices in pharmaceutical development. Recent findings suggest that certain structural modifications can enhance biodegradation rates without compromising therapeutic performance.

In conclusion, (2S,3R)-3-(benzyloxy)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid stands at the forefront of modern chemical innovation. Its unique combination of functional groups and stereochemistry positions it as a key player in advancing drug delivery technologies and biomaterials research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.